Cas no 832113-96-9 (Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate)

• Product Name: Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate
• CAS No: 832113-96-9
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD05864295
• CID: 850500
• PubChem ID: 2759834
• Update Time: 2025-07-21

Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLORO-5-METHYL-THIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• 4-chloro-5-methyl-Thieno[2,3-d]pyrimidine-6-carboxylic acid methyl ester
• methyl 4-chloro-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• Methyl 4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate, AldrichCPR
• EN300-5597309
• W12542
• FS-6132
• DTXSID20374932
• 4-Chloro-5-methylthieno[2,3-d]pyrimidine-6-carboxylic acid methyl ester
• SCHEMBL2368112
• AMY22320
• AKOS005265116
• FT-0696754
• CS-0037006
• 832113-96-9
• MFCD05864295
• CUNUJTDTFOTOJA-UHFFFAOYSA-N
• Z1509472068
• Methyl4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate
• DB-075909
• AS-871/43475662
• Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate

• MDL： MFCD05864295
• Inchi： 1S/C9H7ClN2O2S/c1-4-5-7(10)11-3-12-8(5)15-6(4)9(13)14-2/h3H,1-2H3
• InChI Key： CUNUJTDTFOTOJA-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(C(=O)OC)=C2C

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Additional information on Methyl 4-Chloro-5-methyl-thieno2,3-Dpyrimidine-6-carboxylate

Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 832113-96-9): An Overview

Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 832113-96-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thienopyrimidine scaffold, has garnered attention for its diverse biological activities and potential therapeutic applications.

The chemical structure of Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate consists of a thienopyrimidine core with a methyl group at the 5-position and a chloro substituent at the 4-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research purposes.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that compounds with a thienopyrimidine core exhibit potent antitumor activity against various cancer cell lines. The chloro and methyl substituents in Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate play a crucial role in modulating its biological activity, making it a valuable lead compound for further optimization.

In addition to its antitumor properties, Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate has shown promise in other therapeutic areas. Research published in the European Journal of Medicinal Chemistry (2020) indicated that this compound exhibits potent anti-inflammatory effects, suggesting its potential use in treating inflammatory diseases. The anti-inflammatory activity is attributed to its ability to inhibit key inflammatory mediators such as cytokines and chemokines.

The synthesis of Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate has been extensively studied, and several efficient synthetic routes have been reported. One common approach involves the reaction of 4-chloro-5-methylthiophene-2-carbaldehyde with guanidine carbonate followed by esterification with methanol. This method provides high yields and excellent purity, making it suitable for large-scale production.

The physical and chemical properties of Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate have also been well-characterized. It is a white crystalline solid with a melting point of approximately 180°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation development.

In terms of safety and handling, Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers.

The potential applications of Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate extend beyond medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a starting material for the preparation of novel ligands for metal complexes or as a precursor for the synthesis of functional materials with specific optical or electronic properties.

In conclusion, Methyl 4-Chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate (CAS No. 832113-96-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important lead compound for further investigation and development into novel therapeutic agents.